2-phenyl-N-[2,2,2-trichloro-1-(4-nitroanilino)ethyl]acetamide

• IUPAC Name: 2-phenyl-N-[2,2,2-trichloro-1-(4-nitroanilino)ethyl]acetamide
• InChI: InChI=1S/C16H14Cl3N3O3/c17-16(18,19)15(20-12-6-8-13(9-7-12)22(24)25)21-14(23)10-11-4-2-1-3-5-11/h1-9,15,20H,10H2,(H,21,23)
• InChI Key: OJYCRKQVGIMMPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(C(Cl)(Cl)Cl)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H14Cl3N3O3
• Molecular Weight: 402.7 g/mol

Description

2-phenyl-N-[2,2,2-trichloro-1-(4-nitroanilino)ethyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its trade name, DTTA, and is a derivative of the popular drug, acetaminophen. DTTA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of DTTA is not fully understood, but it is believed to involve the inhibition of enzymes through the formation of covalent bonds with the active site of the enzyme. This inhibition is thought to be irreversible, which makes DTTA a valuable tool for studying enzyme activity.
Biochemical and Physiological Effects:
DTTA has been shown to have a wide range of biochemical and physiological effects. These effects include the inhibition of prostaglandin synthesis, the reduction of inflammation, and the inhibition of cancer cell growth. DTTA has also been shown to have analgesic and antipyretic effects, similar to those of acetaminophen.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTTA in lab experiments is its ability to irreversibly inhibit enzyme activity. This makes it a valuable tool for studying enzyme function and the role of enzymes in disease states. However, one limitation of DTTA is its potential toxicity. DTTA has been shown to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DTTA. One potential direction is the development of new derivatives of DTTA with improved selectivity and reduced toxicity. Another direction is the study of the role of DTTA in the treatment of various diseases, such as cancer and inflammation. Finally, the use of DTTA in combination with other drugs or therapies may also be explored in future research.

Synthesis Methods

The synthesis of DTTA is a complex process that involves several steps. The starting material for the synthesis is 4-nitroaniline, which is reacted with 2,2,2-trichloroethanol to form the intermediate, N-(2,2,2-trichloro-1-hydroxyethyl)-4-nitroaniline. This intermediate is then reacted with phenylacetyl chloride to form the final product, 2-phenyl-N-[2,2,2-trichloro-1-(4-nitroanilino)ethyl]acetamide.

Scientific Research Applications

DTTA has been used in a wide range of scientific research applications. One of the most common applications of DTTA is in the study of enzyme inhibition. DTTA has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 and lipoxygenase. This inhibition has been used to study the role of these enzymes in various disease states, such as inflammation and cancer.